6-fluoro-4-methoxy-1H-indole-2-carboxylic acid
Overview
Description
6-Fluoro-4-methoxy-1H-indole-2-carboxylic acid is a chemical compound with the molecular formula C10H8FNO3 and a molecular weight of 209.18 . It is an indole derivative, which means it contains a benzopyrrole nucleus . The compound is part of a class of compounds that have shown a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Molecular Structure Analysis
The InChI code for 6-fluoro-4-methoxy-1H-indole-2-carboxylic acid is 1S/C10H8FNO3/c1-15-9-3-5-2-8 (10 (13)14)12-7 (5)4-6 (9)11/h2-4,12H,1H3, (H,13,14) . This code provides a detailed representation of the molecule’s structure, including the positions of the fluorine, methoxy, and carboxylic acid groups on the indole ring.Chemical Reactions Analysis
While specific chemical reactions involving 6-fluoro-4-methoxy-1H-indole-2-carboxylic acid are not detailed in the available literature, indole derivatives are known to undergo a variety of reactions. These include electrophilic substitution and reactions with various reagents to form new compounds .Scientific Research Applications
Antiviral Activity
Indole derivatives have shown significant antiviral activity . For instance, the compound methyl 6-amino-4-isobutoxy-1H-indole-2-carboxylate showed inhibitory activity against influenza A . It’s plausible that “6-fluoro-4-methoxy-1H-indole-2-carboxylic acid” could also exhibit antiviral properties.
Anti-inflammatory Properties
Indole derivatives are known to possess anti-inflammatory properties . They could potentially be used in the treatment of various inflammatory diseases.
Anticancer Activity
Indole derivatives have been used in the treatment of cancer cells . The unique structure of “6-fluoro-4-methoxy-1H-indole-2-carboxylic acid” might make it a candidate for anticancer research.
Antioxidant Properties
Indole derivatives are known to exhibit antioxidant properties . They could potentially be used to combat oxidative stress in the body.
Antimicrobial Activity
Indole derivatives have demonstrated antimicrobial activity . “6-fluoro-4-methoxy-1H-indole-2-carboxylic acid” could potentially be used in the development of new antimicrobial agents.
Inhibitors of Biological Pathways
Indole derivatives have been used as inhibitors of various biological pathways . For example, they have been used in the preparation of inhibitors for E. coli MurD ligase and in the Hedgehog signaling pathway .
Future Directions
Indole derivatives, including 6-fluoro-4-methoxy-1H-indole-2-carboxylic acid, have immense potential for further exploration due to their diverse biological activities . They could be synthesized in a variety of ways and tested for a wide range of pharmacological activities. This makes them promising candidates for the development of new therapeutic agents.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-fluoro-4-methoxy-1H-indole-2-carboxylic acid involves the introduction of a fluorine atom and a methoxy group onto an indole ring, followed by carboxylation of the resulting compound.", "Starting Materials": [ "4-methoxyindole", "fluorine gas", "sodium hydride", "carbon dioxide", "diethyl ether", "dimethylformamide", "chloroacetic acid", "triethylamine", "N,N'-dicyclohexylcarbodiimide", "ethyl acetate", "water" ], "Reaction": [ "4-methoxyindole is reacted with fluorine gas in the presence of sodium hydride to yield 6-fluoro-4-methoxyindole.", "The resulting compound is then reacted with chloroacetic acid and triethylamine in dimethylformamide to yield 6-fluoro-4-methoxy-1H-indole-2-carboxylic acid.", "The carboxylation reaction is carried out using carbon dioxide in the presence of N,N'-dicyclohexylcarbodiimide as a coupling agent.", "The product is then purified by extraction with ethyl acetate and washing with water." ] } | |
CAS RN |
1228945-79-6 |
Product Name |
6-fluoro-4-methoxy-1H-indole-2-carboxylic acid |
Molecular Formula |
C10H8FNO3 |
Molecular Weight |
209.2 |
Purity |
95 |
Origin of Product |
United States |
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